Cas no 71703-16-7 (N-(4-Bromophenyl)-1,3-propanesultam)

• Product Name: N-(4-Bromophenyl)-1,3-propanesultam
• CAS No: 71703-16-7
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• MDL: MFCD09933347
• CID: 545176
• PubChem ID: 12544218
• Update Time: 2025-04-19

N-(4-Bromophenyl)-1,3-propanesultam Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)isothiazolidine 1,1-dioxide
• 2-(4-Bromophenyl)-1,2-thiazolidine 1,1-dioxide
• Isothiazolidine, 2-(4-bromophenyl)-, 1,1-dioxide
• N-(4-Bromophenyl)-1,3-propanesultam
• 2-(4-bromophenyl)-1
• LYQGSNNXYYJBLO-UHFFFAOYSA-N
• KM1425
• SY027217
• ST24021757
• V7459
• 2-(4-bromophenyl)-1lambda,2-thiazolidine-1,1-dione
• 2-(4-bromophenyl)-1$l^{6},2-thiazolidi
• 2-(4-Bromophenyl)-1lambda~6~,2-thiazolidine-1,1-dione
• AC1412
• AB00999706-01
• MFCD09933347
• DTXSID40501985
• CS-11643
• 71703-16-7
• CS-0207688
• 2-(4-Bromophenyl)isothiazolidine1,1-dioxide
• WCA70316
• SCHEMBL4599264
• 2-(4-bromophenyl)-1,2-thiazolidine-1,1-dione
• 2-(4-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione
• AKOS000175107
• Z118437042
• EN300-42958
• A866383
• 2-(4-BROMOPHENYL)-1??,2-THIAZOLIDINE-1,1-DIONE
• DB-250625

• MDL： MFCD09933347
• Inchi： 1S/C9H10BrNO2S/c10-8-2-4-9(5-3-8)11-6-1-7-14(11,12)13/h2-5H,1,6-7H2
• InChI Key： LYQGSNNXYYJBLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCCS1(=O)=O

Computed Properties

• Exact Mass: 274.96200
• Monoisotopic Mass: 274.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.9

Experimental Properties

• PSA: 45.76000
• LogP: 3.13480